4-oxo-N-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)-4H-chromene-2-carboxamide

• IUPAC Name: 4-oxo-N-[[1-(thiolan-3-yl)piperidin-4-yl]methyl]chromene-2-carboxamide
• InChI: InChI=1S/C20H24N2O3S/c23-17-11-19(25-18-4-2-1-3-16(17)18)20(24)21-12-14-5-8-22(9-6-14)15-7-10-26-13-15/h1-4,11,14-15H,5-10,12-13H2,(H,21,24)
• InChI Key: XHEQXEHUPWKVFC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C2=CC(=O)C3=CC=CC=C3O2)C4CCSC4
• Molecular Formula: C20H24N2O3S
• Molecular Weight: 372.5 g/mol

Description

4-oxo-N-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)-4H-chromene-2-carboxamide is a useful research compound. Its molecular formula is C20H24N2O3S and its molecular weight is 372.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of chromene derivatives, including those similar to the specified compound, involves innovative synthetic routes and reactions that contribute to the development of novel heterocyclic compounds. For instance, the synthesis of substituted pyrazolo[4,3-c]pyridine-3-ols and pyridopyrimidines from similar starting materials showcases the versatility of chromene derivatives in creating fused heterocycles with potential pharmacological properties (Karthikeyan, Vijayakumar, & Sarveswari, 2014). These synthetic approaches enable the exploration of chromene's reactivity and its utility in organic synthesis.

Molecular Structure and Analysis

The molecular structure and crystallography of chromene derivatives have been extensively studied to understand their conformation and electronic properties. For example, the analysis of 4-oxo-N-phenyl-4H-chromene-2-carboxamide derivatives provides insight into their planar structures and anti-rotamer conformations, which are crucial for their interactions and potential biological activities (Reis et al., 2013). These structural analyses are fundamental in guiding the design of chromene-based compounds with desired properties.

Potential Biological Activities

The exploration of chromene derivatives for potential biological activities is a significant area of research. Studies have demonstrated that chromene derivatives exhibit a range of biological activities, including antibacterial and antioxidant properties. For instance, novel 3-amino-N-benzyl-1-aryl-1H-benzo[f]chromene-2-carboxamides have shown promising antibacterial effects against various bacterial strains, highlighting the therapeutic potential of chromene derivatives (Pouramiri, Kermani, & Khaleghi, 2017). These findings support the ongoing research into chromene derivatives as potential leads for developing new therapeutic agents.